Cas no 2229339-45-9 (tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate
• CAS No: 2229339-45-9
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 5937697
• PubChem ID: 165673146
• Update Time: 2025-10-24

tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate
• 2229339-45-9
• EN300-1893245

• Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(16)14-9-13(4,5)7-6-10(14)8-15(17)18/h10H,6-9H2,1-5H3
• InChI Key： YPEOMQBCZBSNAU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1C[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.4Ų

Additional information on tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate

Introduction to Tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate (CAS No. 2229339-45-9)

Tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate, with the chemical formula C₁₁H₁₇N₂O₃, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 2229339-45-9, is characterized by its complex structural framework, which includes a piperidine ring substituted with various functional groups. The presence of a nitromethyl group and a tert-butyl ester moiety contributes to its distinctive chemical properties, making it a subject of interest for synthetic chemists and medicinal chemists alike.

The tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate molecule exhibits a high degree of steric hindrance due to the bulky tert-butyl groups attached to the piperidine ring. This steric environment can influence the compound's reactivity and its interactions with biological targets. The nitromethyl group, on the other hand, is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions and redox processes. These features make the compound a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the potential applications of this compound in drug discovery. The piperidine scaffold is a common motif in many bioactive molecules, particularly in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. The addition of the nitromethyl group introduces a potential site for further functionalization, allowing chemists to tailor the properties of the molecule for specific therapeutic purposes.

One of the most intriguing aspects of tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate is its potential role as a building block in the synthesis of novel pharmacophores. Researchers have been investigating its use in creating derivatives that exhibit enhanced pharmacological activity. For instance, modifications to the nitromethyl group can lead to compounds with different redox properties, which might be exploited in developing new therapeutic agents for neurological disorders.

The synthesis of tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitromethyl group often necessitates protective group strategies to prevent unwanted side reactions. Additionally, the presence of the tert-butyl ester necessitates conditions that are compatible with both ester hydrolysis and nitro group reduction processes.

Recent advancements in synthetic methodologies have enabled more efficient routes to this compound. For example, catalytic hydrogenation techniques have been employed to reduce the nitro group to an amine, facilitating further derivatization. Similarly, transition metal-catalyzed cross-coupling reactions have been explored as means to introduce additional functional groups into the molecule.

The biological activity of tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate has been studied in various preclinical models. Initial findings suggest that this compound may exhibit properties relevant to CNS disorders, including potential effects on neurotransmitter systems such as dopamine and serotonin. However, further research is needed to fully elucidate its pharmacological profile and therapeutic potential.

In conclusion, tert-butyl 5,5-dimethyl-2-(nitromethyl)piperidine-1-carboxylate (CAS No. 2229339-45-9) is a structurally complex and versatile compound with significant implications for pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel bioactive molecules. As synthetic chemistry continues to evolve, new methods for accessing and modifying this compound will likely emerge, opening up new avenues for drug discovery and development.